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Compound of Interest

Compound Name: qcl

cat. No.: B7789326

This in-depth technical guide provides a comprehensive overview of the core principles and
practical applications of Quality Control Level 1 (QC1) parameters within the European
Southern Observatory (ESO) data reduction pipelines. Tailored for researchers, scientists, and
drug development professionals who may be utilizing advanced imaging and spectroscopic
data, this document outlines the generation, significance, and interpretation of key QC1
parameters.

The ESO pipelines are a suite of sophisticated software tools designed to process raw data
from the various instruments on the Very Large Telescope (VLT) and other ESO facilities. A
fundamental output of these pipelines is a set of QC1 parameters, which are quantitative
metrics that assess the quality of the data at different stages of the reduction process. These
parameters are crucial for monitoring instrument health, verifying the accuracy of the calibration
process, and ensuring the scientific validity of the final data products. QC1 parameters are
stored in the FITS headers of the processed files and are accessible through the ESO Science
Archive Facility.

Data Presentation: Key QC1 Parameters

The following tables summarize a selection of important QC1 parameters for different types of
calibrations and science data products across various ESO instrument pipelines, such as the
FOcal Reducer/low dispersion Spectrograph 2 (FORS2) and the Multi Unit Spectroscopic
Explorer (MUSE). These parameters provide a snapshot of the data quality and the
performance of the instrument.
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Table 1: Master Bias Frame QC1 Parameters

Parameter Name Description Instrument Example

Read-out noise in quadrant 'n’
determined from difference

QC.BIAS.MASTERN.RON _ _ _ MUSE
images of each adjacent pair

of biases.

Error on the read-out noise in
QC.BIAS.MASTERN.RONERR MUSE
quadrant 'n'.

Mean value of the master bias
QC.BIAS.MASTERN.MEAN ) MUSE
in quadrant 'n'.

Standard deviation of the
QC.BIAS.MASTERN.STDEV o MUSE
master bias in quadrant 'n'.

Number of bad pixels found in
QC.BIAS.MASTER.NBADPIX , MUSE
the master bias.

Table 2: Spectroscopic Data QC1 Parameters
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Parameter Name

Description

Instrument Example

Mean spectral resolution for

QC LSS RESOLUTION Long-Slit Spectroscopy (LSS) FORS2
mode.
Root mean square of the
QC LSS RESOLUTION RMS spectral resolution FORS2
measurements.
Number of arc lamp lines used
QC LSS RESOLUTION
to compute the mean FORS2
NLINES _
resolution.
QC LSS CENTRAL Wavelength at the center of FORS?
WAVELENGTH the CCD for LSS mode.
Number of lines in the input
QC.NLINE.CAT catalog for wavelength X-shooter
calibration.
Number of lines found and
QC.NLINE.FOUND used for the wavelength X-shooter

solution.

Table 3: Imaging Data QC1 Parameters
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Parameter Name Description Instrument Example

The instrumental zeropoint, a
QC INSTRUMENT

measure of the instrument's FORS2
ZEROPOINT
throughput.
QC INSTRUMENT The error on the instrumental
] FORS2
ZEROPOINT ERROR zeropoint.
QC ATMOSPHERIC The atmospheric extinction
o FORS2
EXTINCTION coefficient.
QC ATMOSPHERIC The error on the atmospheric FORS?
EXTINCTION ERROR extinction coefficient.

The image quality (seeing) of
the scientific exposure,

QC IMGQU _ FORS2
measured as the median

FWHM of stars.

The uncertainty in the image
QC IMGQUERR ] FORS2
quality.

Experimental Protocols: Methodologies for QC1
Parameter Generation

The generation of QC1 parameters is intrinsically linked to the data reduction recipes within the
ESO pipelines. These recipes are the "experimental protocols” that process the raw data.
Below are detailed methodologies for two key calibration recipes.

Protocol 1: Master Bias Frame Creation (muse_bias)

Objective: To create a low-noise master bias frame and to measure the detector characteristics,
such as read-out noise and fixed pattern noise.

Methodology:

 Input Data: A series of raw bias frames (typically 5 or more) taken with the shutter closed and
zero exposure time.
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e Processing Steps:

o

Each raw bias frame is trimmed to remove the overscan regions.
o The pipeline calculates the median value of each frame.

o A master bias frame is created by taking a median of the individual bias frames. This
process effectively removes cosmic rays and reduces random noise.

o The read-out noise (RON) is calculated from the difference between pairs of consecutive
bias frames.

o The final master bias frame and its associated error map are saved as a FITS file.

o Output QC1 Parameters: The recipe calculates a suite of QC1 parameters that are written to
the header of the master bias FITS file. These include the mean, median, and standard
deviation of the master bias for each quadrant of the detector, as well as the read-out noise
and its error (as detailed in Table 1).

Protocol 2: Photometric Calibration (fors_photometry)

Objective: To determine the photometric properties of the instrument and the atmosphere, such
as the instrumental zeropoint and the atmospheric extinction.

Methodology:

e Input Data:

o

A raw science image of a standard star field.

A master bias frame.

[e]

A master flat field frame.

o

[¢]

A catalog of standard stars with their known magnitudes and colors.

e Processing Steps:

o The raw science frame is bias-subtracted and flat-fielded.
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o The pipeline performs source detection on the calibrated image to identify the standard
stars.

o The instrumental magnitudes of the detected standard stars are measured.

o By comparing the instrumental magnitudes with the catalog magnitudes, the pipeline fits a
model that solves for the instrumental zeropoint and the atmospheric extinction coefficient.

o Output QC1 Parameters: The key QC1 parameters derived from this recipe include the
instrumental zeropoint, its error, the atmospheric extinction, and its error (as detailed in Table
3). These are crucial for the flux calibration of science data.

Mandatory Visualization

The following diagrams illustrate the logical flow of data processing and the hierarchical nature
of quality control within the ESO pipeline environment.
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ESO Data Reduction Workflow
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Hierarchy of Quality Control

¢ To cite this document: BenchChem. [A Technical Guide to Quality Control (QC) Level 1
Parameters in ESO Pipelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7789326#introduction-to-qcl-parameters-in-eso-
pipelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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